Cas no 1233513-13-7 (tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate)

Tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its iodine substituent, which facilitates further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and enables selective deprotection under mild acidic conditions, making it suitable for stepwise synthetic strategies. This compound is commonly employed in pharmaceutical and agrochemical research for constructing pyrazole-based scaffolds. Its crystalline solid form ensures ease of handling and storage. High purity grades are available to meet stringent requirements for precision in complex synthetic pathways.
tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate structure
1233513-13-7 structure
Product Name:tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate
CAS No:1233513-13-7
MF:C8H11IN2O2
MW:294.089614152908
MDL:MFCD12407121
CID:1084629
PubChem ID:46738027
Update Time:2025-05-28

tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate
    • 1-tert-Butoxycarbonyl-3-iodo-1h-pyrazole
    • tert-butyl 3-iodopyrazole-1-carboxylate
    • MFCD12407121
    • DTXSID90674178
    • CS-0139510
    • 1233513-13-7
    • 1-BOC-3-IODO-1H-PYRAZOLE
    • SCHEMBL17377610
    • tert-Butyl3-iodo-1H-pyrazole-1-carboxylate
    • AKOS015908103
    • XH0751
    • MDL: MFCD12407121
    • Inchi: 1S/C8H11IN2O2/c1-8(2,3)13-7(12)11-5-4-6(9)10-11/h4-5H,1-3H3
    • InChI Key: RKFMLIZYBJXJEB-UHFFFAOYSA-N
    • SMILES: IC1C=CN(C(=O)OC(C)(C)C)N=1

Computed Properties

  • Exact Mass: 293.98653g/mol
  • Monoisotopic Mass: 293.98653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.1Ų

tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

tert-Butyl 3-iodo-1H-pyrazole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 50.00 2022-06-06
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